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Compound of Interest

Compound Name: N-Desmethyl Zolmitriptan-d3

Cat. No.: B563127 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for N-Desmethyl Zolmitriptan-d3, a deuterated active metabolite of

Zolmitriptan. While a specific Safety Data Sheet (SDS) for N-Desmethyl Zolmitriptan-d3 is not

readily available, the following procedures are based on information for the parent compound,

Zolmitriptan, and general principles of hazardous waste management.

Disposal Procedures
The primary recommendation for the disposal of N-Desmethyl Zolmitriptan-d3 is to adhere to

federal, state, and local regulations for chemical waste.[1] It is crucial to manage this

compound as a hazardous waste to prevent potential harm to human health and the

environment.

Key Disposal Steps:

Container Management:

Use a suitable, properly labeled, and sealed container for waste collection. The container

must be in good condition, with no leaks or cracks.[2]

Ensure the container is compatible with the chemical waste it holds.[2]
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Keep the waste container closed except when adding waste.[2]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "N-Desmethyl Zolmitriptan-d3".[2] Chemical abbreviations or formulas are not

acceptable.[2]

Segregation:

Store waste containers of N-Desmethyl Zolmitriptan-d3 segregated from other

incompatible wastes to prevent dangerous reactions.[2]

Disposal Method:

Incineration is the recommended method of disposal for Zolmitriptan and is a suitable

method for N-Desmethyl Zolmitriptan-d3.[1]

Under no circumstances should this chemical be disposed of down the drain.[2]

Professional Disposal Service:

Arrange for a licensed hazardous waste disposal company to collect and dispose of the

material. Contact your institution's Environmental Health and Safety (EH&S) department to

schedule a waste pickup.[2]

Quantitative Disposal Data
Specific quantitative data for the disposal of N-Desmethyl Zolmitriptan-d3 is not available.

However, general guidelines for laboratory chemical waste apply. The following table

summarizes key recommendations:
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Parameter Recommendation Source

Waste Container Labeling

Must include "Hazardous

Waste" and the full chemical

name.

[2]

Container Condition
Must be in good condition with

no leaks or cracks.
[2]

Container Status
Must be kept closed except

when adding waste.
[2]

Recommended Disposal Incineration. [1]

Prohibited Disposal

Do not dispose of in drains,

waterways, sewers, or surface

drainage systems.

[1][2]

Experimental Protocols
Detailed experimental protocols for the disposal of N-Desmethyl Zolmitriptan-d3 are not

provided in the search results. The standard protocol is to follow the general procedures for

chemical waste disposal outlined by your institution's safety office and local regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Desmethyl Zolmitriptan-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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